Cas no 1261445-33-3 (5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile)

• Product Name: 5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile
• CAS No: 1261445-33-3
• MF: C₁₃H₄F₆N₂
• MW: 302.174683570862
• CID: 4913402
• Update Time: 2025-05-23

5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H4F6N2/c14-5-3-6(7(1-2-20)21-4-5)8-9(15)11(17)13(19)12(18)10(8)16/h3-4H,1H2
• InChI Key： WGRYAOHMDAGVFO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC(=CN=C1CC#N)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile

Introduction to 5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile (CAS No. 1261445-33-3)

5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile, a compound with the chemical formula C₁₂H₄F₄N₂, is a highly specialized intermediate in the realm of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1261445-33-3, has garnered significant attention due to its unique structural properties and potential applications in the development of novel bioactive molecules. The presence of both fluoro and perfluorophenyl substituents makes it a particularly intriguing candidate for further exploration, especially in the context of modern drug discovery.

The molecular structure of 5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile features a pyridine core substituted with an acetonitrile group at the 2-position and a perfluorophenyl ring at the 3-position. The fluoro group, located at the 5-position, introduces additional electronic and steric effects that can modulate the reactivity and binding properties of the molecule. These features make it a valuable building block for synthesizing more complex derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in interest regarding fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The use of perfluorophenyl groups, in particular, has been associated with increased lipophilicity and resistance to enzymatic degradation, making such compounds attractive for drug development. 5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile exemplifies this trend, offering a versatile platform for designing next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, are often employed to construct the desired molecular framework efficiently. The perfluorophenyl moiety, in particular, poses a synthetic challenge due to its stability and reactivity profile, necessitating innovative approaches to its incorporation into the pyridine scaffold.

Recent studies have highlighted the potential of fluorinated pyridines as key motifs in the design of kinase inhibitors, GPCR modulators, and other therapeutic agents. For instance, derivatives of 5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile have shown promise in preclinical trials as inhibitors of certain cancer-related kinases. The fluorine atom's ability to participate in π-stacking interactions with aromatic residues in protein targets further enhances binding affinity, making such compounds highly effective in modulating biological pathways.

The acetonitrile group at the 2-position of the pyridine ring provides a handle for further functionalization through nucleophilic substitution or condensation reactions. This versatility allows chemists to explore a wide range of structural modifications aimed at optimizing pharmacological activity. For example, replacing the acetonitrile group with other nucleophiles such as amides or alcohols can yield derivatives with distinct biological properties suitable for different therapeutic applications.

The role of computational chemistry and molecular modeling has become increasingly prominent in the design and optimization of fluorinated heterocycles like 5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile. By leveraging quantum mechanical calculations and docking studies, researchers can predict binding modes and optimize molecular structures before conducting costly wet chemistry experiments. This approach not only accelerates the drug discovery process but also ensures that synthetic efforts are focused on the most promising candidates.

In conclusion, 5-Fluoro-3-(perfluorophenyl)pyridine-2-acetonitrile represents a significant advancement in the field of medicinal chemistry. Its unique structural features and synthetic accessibility make it an invaluable tool for developing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new ways to exploit fluorinated compounds, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.